Cas no 92887-74-6 (4,6-Diethyl-N-(4-methylphenyl)pyrimidin-2-amine)

• Product Name: 4,6-Diethyl-N-(4-methylphenyl)pyrimidin-2-amine
• CAS No: 92887-74-6
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 2816141
• Update Time: 2023-08-07

4,6-Diethyl-N-(4-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4,6-diethyl-N-(4-methylphenyl)-
• 4,6-Diethyl-N-(4-methylphenyl)pyrimidin-2-amine

• Inchi： 1S/C15H19N3/c1-4-12-10-13(5-2)17-15(16-12)18-14-8-6-11(3)7-9-14/h6-10H,4-5H2,1-3H3,(H,16,17,18)
• InChI Key： ROLJAHOWQPHJHN-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1=NC(=CC(CC)=N1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 4.1
• Topological Polar Surface Area: 37.8